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Compound of Interest

Compound Name: D-Mannitol-13C6

Cat. No.: B12056903

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on D-Mannitol-13C6, a
stable isotope-labeled sugar alcohol crucial for a variety of research and development
applications. This document outlines key suppliers, purchasing information, and detailed
technical specifications. Furthermore, it presents experimental protocols for its use in metabolic
flux analysis, as an internal standard in mass spectrometry, and in specialized diagnostic tests,
providing a valuable resource for study design and execution.

D-Mannitol-13C6: Supplier and Purchasing
Information

D-Mannitol-13C6 is available from a range of specialized chemical suppliers. The choice of
supplier may depend on factors such as required purity, isotopic enrichment, available
guantities, and cost. Below is a comparative summary of offerings from prominent suppliers.

Supplier Comparison
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. . Isotopic Available
Supplier Purity/Assay ) . CAS Number
Enrichment Quantities
Custom
. . packaging
Sigma-Aldrich >99% (CP) 99 atom % 13C ] 287112-34-9
available upon
request
LGC Standards - - 5 mg, 50 mg -
Santa Cruz
_ - - - 287112-34-9
Biotechnology
1 mg, 5mg, 10
mg; larger
MedchemExpres .
>98.0% - guantities 287112-34-9
S
available by
quote
0.1 g; larger
) guantities
Eurisotop 98% 99% ] 287112-34-9
available by
quote
CP Lab Safety - - 100 mg 287112-34-9
Axios Research - - - 287112-34-9

Note: "-" indicates that the information is not readily available on the product listing and may
require direct inquiry or consultation of the Certificate of Analysis.

Purchasing and Shipping Information

Purchasing: Most suppliers require users to register for an account to view pricing and place
orders. For larger or custom quantities, a direct quote request is typically necessary. Many
suppliers explicitly state that D-Mannitol-13C6 is for "research use only" and not for diagnostic
or therapeutic use in humans.[1]

Shipping and Storage: D-Mannitol-13C6 is a solid, typically a white powder, and is generally
shipped at ambient temperatures. For long-term storage, it is recommended to keep the
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compound in a desiccated environment at room temperature.[1] Specific storage conditions
may be found on the product's Certificate of Analysis or Safety Data Sheet (SDS).

Technical and Experimental Protocols

D-Mannitol-13C6 is a versatile tool in metabolic research. Its primary applications include its
use as a tracer in metabolic flux analysis, as an internal standard for quantitative analysis by
NMR or mass spectrometry, and in diagnostic breath tests.

D-Mannitol-13C6 in Metabolic Flux Analysis

Metabolic Flux Analysis (MFA) is a powerful technique to quantify the rates of metabolic
reactions within a cell. 13C-labeled substrates are central to this methodology.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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